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Compound of Interest

Compound Name: tcY-NH2 TFA

Cat. No.: B8118165 Get Quote

This technical guide provides a comprehensive overview of the basic properties, biological

activity, and experimental considerations for the tcY-NH2 TFA peptide. The information is

intended for researchers, scientists, and professionals in the field of drug development.

Core Properties and Specifications
tcY-NH2 TFA is a synthetic peptide known for its potent and selective antagonism of Protease-

Activated Receptor 4 (PAR4).[1][2][3][4] It is a modified pentapeptide with the sequence Tyr-

Pro-Gly-Lys-Phe, where the N-terminus is acylated with a trans-cinnamoyl group and the C-

terminus is an amide.[5][6] The trifluoroacetate (TFA) salt form is common due to its use in the

purification process.[7][8]

Chemical and Physical Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b8118165?utm_src=pdf-interest
https://www.benchchem.com/product/b8118165?utm_src=pdf-body
https://www.benchchem.com/product/b8118165?utm_src=pdf-body
https://www.medchemexpress.com/tcy-nh2-tfa.html
https://www.targetmol.com/compound/tcy-nh2%20tfa%28327177-34-4%20free%20base%29
https://www.targetmol.cn/compound/tcy-nh2_tfa
https://www.medchemexpress.com/tcy-nh2.html
https://pubchem.ncbi.nlm.nih.gov/compound/tcY-NH2-_TFA
https://www.rndsystems.com/products/tcy-nh2_1488
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/4077-AN115_LPN0898-01.pdf
https://www.genscript.com.cn/location.php?href=/gsfiles/techfiles/GenScript-Impact-of-Counter-ion-in-Peptide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8118165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Full Name
(trans-Cinnamoyl)-YPGKF-

NH2 TFA
[1]

Synonyms
tcY-NH2 TFA, tc-YPGKF-NH2,

trans-cinnamoyl-YPGKF-amide
[1]

Molecular Formula C42H50F3N7O9 [5][9]

Molecular Weight 853.9 g/mol [5]

Amino Acid Sequence YPGKF [5][6]

CAS Number 1262750-73-1 [5]

Purity ≥95% to 99.72% [1][6]

Solubility Soluble to 1 mg/ml in water [6]

Biological Activity and Mechanism of Action
tcY-NH2 TFA is a well-characterized antagonist of PAR4, a G-protein coupled receptor

involved in thrombosis, inflammation, and other physiological processes.[1][2][4] Its primary

mechanism of action is the inhibition of PAR4 activation by agonists such as thrombin and the

PAR4 activating peptide (AYPGKF-NH2).[1][10]
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Model System
Effect of tcY-NH2
TFA

IC50/Dosage Source

Rat Platelets

Inhibition of AYPGKF-

NH2-induced platelet

aggregation

95 µM [1]

Rat Aorta
Potent activation of

aorta relaxation
64 µM

Rat Gastric Muscle
Potent activation of

gastric contraction
1 µM [1]

Isolated Rat Heart

Decreased infarct size

and increased

recovery of ventricular

function

5 µM [1]

Brain Death Rat

Model

Alleviation of liver

injury

0.6 mg/kg (tail vein

injection)
[1]

Burn Injury Mice

Model

Increased

posttraumatic

activation of CD4+

Tregs

0.6 mg/kg

(intraperitoneal

injection)

[1]

Experimental

Inflammation in Mice

Inhibition of neutrophil

recruitment

40 ng/kg (intrapleural

injection)
[1]

By antagonizing PAR4, tcY-NH2 TFA has been shown to:

Inhibit thrombin- and AY-NH2-induced platelet aggregation and endostatin release.[1][2][4]

Attenuate inflammatory responses and apoptosis in the liver.[1]

Inhibit the activation of NF-κB and MAPK signaling pathways.[1][4]

Signaling Pathways
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The inhibitory action of tcY-NH2 TFA on PAR4 activation disrupts downstream signaling

cascades. A key pathway affected is the NF-κB and MAPK pathway, which are crucial in

inflammatory responses.
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Caption: Inhibition of PAR4 signaling by tcY-NH2 TFA.
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Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and activity assessment of tcY-
NH2 TFA are crucial for reproducible research.

Peptide Synthesis and Purification
Solid-Phase Peptide Synthesis (SPPS) is the standard method for producing tcY-NH2 TFA.[11]

[12][13]

General Workflow:
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General Workflow for tcY-NH2 TFA Synthesis and Purification

1. Coupling of Fmoc-Phe-OH to Resin

2. Iterative Fmoc Deprotection and Amino Acid Coupling (Gly, Lys, Pro, Tyr)

3. N-terminal Capping with trans-Cinnamic Acid

4. Cleavage from Resin and Side-Chain Deprotection with TFA Cocktail

5. Purification by Reversed-Phase HPLC

6. Lyophilization

7. Quality Control (Mass Spectrometry, HPLC)

Click to download full resolution via product page

Caption: Workflow for tcY-NH2 TFA synthesis and purification.

Key Steps:

Solid-Phase Synthesis: The peptide is synthesized on a solid support resin, typically using

Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.[11][12]
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Cleavage: Trifluoroacetic acid (TFA) is commonly used to cleave the synthesized peptide

from the resin and remove protecting groups.[7][11]

Purification: Reversed-phase high-performance liquid chromatography (RP-HPLC) is

employed for purification, often using a TFA-containing mobile phase to improve separation.

[7][13][14]

Counter-ion Exchange (Optional): If the TFA counter-ion is undesirable for biological assays,

it can be exchanged for another counter-ion, such as hydrochloride, through repeated

lyophilization in the presence of the desired acid.[15][16][17]

Assessment of Biological Activity
A variety of assays can be used to determine the biological activity of tcY-NH2 TFA.

Platelet Aggregation Assay: This assay measures the ability of tcY-NH2 TFA to inhibit platelet

aggregation induced by a PAR4 agonist.

Platelet Preparation: Isolate platelets from whole blood (e.g., from male albino Sprague-

Dawley rats).[1]

Incubation: Pre-incubate the platelets with varying concentrations of tcY-NH2 TFA.

Activation: Induce platelet aggregation using a PAR4 agonist, such as AYPGKF-NH2.

Measurement: Monitor the change in light transmittance using an aggregometer to determine

the extent of aggregation.

Data Analysis: Calculate the IC50 value, which is the concentration of tcY-NH2 TFA that

inhibits 50% of the maximal aggregation response.

Cell-Based Signaling Assays: These assays can be used to investigate the effect of tcY-NH2
TFA on downstream signaling pathways.

Cell Culture: Culture cells that endogenously or exogenously express PAR4.

Treatment: Treat the cells with tcY-NH2 TFA followed by stimulation with a PAR4 agonist.
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Lysis and Protein Analysis: Lyse the cells and analyze the activation of specific signaling

proteins (e.g., phosphorylation of MAPK or NF-κB) using techniques such as Western

blotting or ELISA.

Considerations for Use
TFA Content: The presence of residual TFA from synthesis and purification can impact

biological assays.[8][18] It is important to be aware of the potential for TFA to influence

experimental results, and counter-ion exchange may be necessary for sensitive applications.

Purity: Ensure the purity of the peptide using analytical techniques like HPLC and mass

spectrometry to avoid confounding results from impurities.

Solubility and Storage: Prepare fresh solutions of the peptide and store them appropriately,

typically at -20°C, to maintain its activity.[6]

This guide provides a foundational understanding of the tcY-NH2 TFA peptide. For specific

applications, further optimization of experimental conditions may be required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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